Cas no 1807083-32-4 (4-Chloro-2-(difluoromethyl)-3-methylpyridine-5-acetic acid)

4-Chloro-2-(difluoromethyl)-3-methylpyridine-5-acetic acid is a fluorinated pyridine derivative with a chloro and acetic acid functional group, making it a versatile intermediate in organic synthesis. Its difluoromethyl group enhances reactivity and stability, while the chloro and acetic acid moieties provide sites for further functionalization. This compound is particularly useful in agrochemical and pharmaceutical research, where its structural features enable the development of biologically active molecules. Its high purity and well-defined chemical properties ensure consistent performance in synthetic applications. The compound’s stability under various reaction conditions further enhances its utility in multi-step synthesis processes.

4-Chloro-2-(difluoromethyl)-3-methylpyridine-5-acetic acid structure

1807083-32-4 structure

Product Name:4-Chloro-2-(difluoromethyl)-3-methylpyridine-5-acetic acid

CAS No:1807083-32-4

MF:C₉H₈ClF₂NO₂

MW:235.615128517151

CID:4874121

Update Time:2025-05-26

4-Chloro-2-(difluoromethyl)-3-methylpyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-(difluoromethyl)-3-methylpyridine-5-acetic acid
- Inchi： 1S/C9H8ClF2NO2/c1-4-7(10)5(2-6(14)15)3-13-8(4)9(11)12/h3,9H,2H2,1H3,(H,14,15)
- InChI Key： JZHBKWHPFIZFND-UHFFFAOYSA-N
- SMILES： ClC1C(=CN=C(C(F)F)C=1C)CC(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 240
XLogP3: 2
Topological Polar Surface Area: 50.2

4-Chloro-2-(difluoromethyl)-3-methylpyridine-5-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029044635-250mg	4-Chloro-2-(difluoromethyl)-3-methylpyridine-5-acetic acid	1807083-32-4	97%	250mg	$950.40	2022-03-31
Alichem	A029044635-500mg	4-Chloro-2-(difluoromethyl)-3-methylpyridine-5-acetic acid	1807083-32-4	97%	500mg	$1,564.80	2022-03-31
Alichem	A029044635-1g	4-Chloro-2-(difluoromethyl)-3-methylpyridine-5-acetic acid	1807083-32-4	97%	1g	$3,069.40	2022-03-31

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Additional information on 4-Chloro-2-(difluoromethyl)-3-methylpyridine-5-acetic acid

Comprehensive Overview of 4-Chloro-2-(difluoromethyl)-3-methylpyridine-5-acetic acid (CAS No. 1807083-32-4)

4-Chloro-2-(difluoromethyl)-3-methylpyridine-5-acetic acid (CAS No. 1807083-32-4) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and acetic acid functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a chloro substituent at the 4-position and a methyl group at the 3-position, contributes to its reactivity and versatility in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives like 4-Chloro-2-(difluoromethyl)-3-methylpyridine-5-acetic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for active pharmaceutical ingredients (APIs) and herbicides. The incorporation of fluorine atoms into organic molecules is a trending topic in medicinal chemistry, as it often improves binding affinity and pharmacokinetic properties. This aligns with the growing focus on precision agriculture and sustainable drug development.

The synthesis of CAS No. 1807083-32-4 typically involves multi-step reactions, including halogenation and carboxylation processes. Its acetic acid moiety allows for further derivatization, making it a valuable intermediate in the production of more complex molecules. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are critical for ensuring compliance with Good Manufacturing Practices (GMP), a key concern for industries prioritizing quality control.

From an environmental perspective, the biodegradability and ecotoxicity of 4-Chloro-2-(difluoromethyl)-3-methylpyridine-5-acetic acid are under investigation. With increasing regulatory scrutiny on chemical sustainability, manufacturers are exploring greener synthesis routes and waste-reduction strategies. This compound’s potential applications in biodegradable agrochemicals resonate with the global push toward eco-friendly farming solutions.

Market trends indicate a rising interest in custom synthesis and contract research for compounds like CAS No. 1807083-32-4. Pharmaceutical companies and academic institutions frequently seek tailored solutions for high-throughput screening and structure-activity relationship (SAR) studies. Additionally, its relevance in catalysis and material science expands its utility beyond traditional domains. As the scientific community continues to explore its properties, 4-Chloro-2-(difluoromethyl)-3-methylpyridine-5-acetic acid remains a compound of significant interest for innovation-driven industries.

In summary, 4-Chloro-2-(difluoromethyl)-3-methylpyridine-5-acetic acid (CAS No. 1807083-32-4) exemplifies the intersection of advanced organic chemistry and applied sciences. Its multifaceted applications, coupled with ongoing research into its synthetic and functional potential, position it as a key player in addressing contemporary challenges in healthcare and agriculture. Future developments will likely focus on optimizing its efficacy and environmental profile, ensuring its alignment with global sustainability goals.